Cas no 2171680-95-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
- 2171680-95-6
- EN300-1510774
- 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
-
- Inchi: 1S/C27H32N2O6/c1-27(2,3)24(25(32)29-12-13-34-15-17(29)14-23(30)31)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,24H,12-16H2,1-3H3,(H,28,33)(H,30,31)
- InChI Key: WNXUTBAYGFBTFB-UHFFFAOYSA-N
- SMILES: O1CCN(C(C(C(C)(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510774-1.0g |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1510774-50mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-100mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-250mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-500mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-1000mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-2500mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-5000mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1510774-10000mg |
2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171680-95-6 | 10000mg |
$14487.0 | 2023-09-27 |
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic Acid (CAS No. 2171680-95-6)
2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2171680-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, morpholine moiety, and a dimethylbutanoyl side chain suggests a high degree of structural complexity. This complexity is not merely a feature of its molecular architecture but also plays a crucial role in determining its interactions with biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid structure has been explored for its potential to interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Its ability to bind to specific targets with high affinity makes it an attractive candidate for drug discovery efforts.
One of the most compelling aspects of this compound is its similarity to known bioactive molecules that have demonstrated efficacy in preclinical studies. The morpholine ring, in particular, is a common pharmacophore found in many drugs due to its ability to enhance solubility and metabolic stability. When combined with the Fmoc group and the dimethylbutanoyl side chain, the overall structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid creates a scaffold that is well-suited for further derivatization and optimization.
The synthesis of this compound involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in facilitating the construction of such complex molecules. These techniques allow for the efficient assembly of building blocks into larger structures while minimizing unwanted side reactions.
Recent advancements in computational chemistry have also played a pivotal role in the study of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid. Molecular modeling studies have provided valuable insights into its binding mode with biological targets, helping researchers to design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.
The potential therapeutic applications of this compound are vast. Preliminary studies have suggested that it may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to interact with receptors associated with pain perception makes it a candidate for developing novel analgesics. The compound's structural features also hint at potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial.
In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-y l}acetic acid (CAS No. 2171680 -95 -6) represents a significant advancement in pharmaceutical research. Its complex molecular structure and promising biological activities make it an exciting prospect for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in the next generation of medicines.
2171680-95-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)